Cas no 1159983-77-3 (tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1159983-77-3
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• MDL: MFCD08669340
• CID: 4456921
• PubChem ID: 21054730
• Update Time: 2025-11-02

tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-trifluoromethyl-piperidin-4-one
• tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate
• N-BOC-4-OXO-3-TRIFLUOROMETHYLPIPERIDINE
• 1-Piperidinecarboxylic acid, 4-oxo-3-(trifluoromethyl)-, 1,1-dimethylethyl ester
• 4-Oxo-3-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL3247230
• AKOS025311361
• CS-W001308
• DTXSID60610366
• AB45850
• 1-Boc-3-trifluoromethyl-piperidine-4-one
• AS-36753
• EN300-190826
• MFCD08669340
• 1159983-77-3
• (+/-)-4-Oxo-3-(trifluoromethyl)piperidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD08669340
• Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-5-4-8(16)7(6-15)11(12,13)14/h7H,4-6H2,1-3H3
• InChI Key： OAKIKPITPDYEAD-UHFFFAOYSA-N
• SMILES： CC(OC(N1CC(C(F)(F)F)C(=O)CC1)=O)(C)C

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1159983-77-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1159983-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The discussion is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and the piperidine scaffold, make it a valuable building block for the development of compounds with enhanced pharmacological properties. For instance, researchers have utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to improve the metabolic stability and binding affinity of these inhibitors.

In addition to its role in drug synthesis, tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate has been investigated for its direct biological activities. Recent in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, including those involved in neurodegenerative disorders. The compound's ability to cross the blood-brain barrier has also been a subject of interest, suggesting its applicability in central nervous system (CNS)-targeted therapies. These findings underscore the compound's dual utility as both a synthetic intermediate and a bioactive entity.

Methodologically, the synthesis and characterization of tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate have been refined to achieve higher yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Furthermore, computational modeling studies have provided insights into its molecular interactions, aiding in the rational design of derivatives with optimized properties. These methodological advancements have significantly contributed to the compound's growing prominence in pharmaceutical research.

Looking ahead, the potential applications of tert-butyl 4-oxo-3-(trifluoromethyl)piperidine-1-carboxylate are expected to expand further. Ongoing research is exploring its use in the development of next-generation therapeutics for conditions such as Alzheimer's disease, cancer, and autoimmune disorders. The compound's versatility and the continuous refinement of its synthetic and analytical protocols position it as a cornerstone in modern medicinal chemistry. Future studies will likely focus on elucidating its mechanisms of action and optimizing its pharmacokinetic profiles to enhance clinical applicability.